Cas no 66039-56-3 (N(4)-acetylspermidine)

• Product Name: N(4)-acetylspermidine
• CAS No: 66039-56-3
• MF: C₉H₂₁N₃O
• MW: 187.28254199028
• CID: 963036
• PubChem ID: 128317
• Update Time: 2025-04-19

N(4)-acetylspermidine Chemical and Physical Properties

Names and Identifiers

• N(4)-acetylspermidine
• Acetamide, N-(4-aminobutyl)-N-(3-aminopropyl)-
• monoacetylspermidine
• N-(4-aminobutyl)-N-(3-aminopropyl)acetamide
• CHEMBL5277812
• SCHEMBL6943345
• BDBM50615391
• DTXSID50984503
• 66039-56-3

• Inchi： 1S/C9H21N3O/c1-9(13)12(8-4-6-11)7-3-2-5-10/h2-8,10-11H2,1H3
• InChI Key： OYYYKBDTBANKSJ-UHFFFAOYSA-N
• SMILES： CC(N(CCCCN)CCCN)=O

Computed Properties

• Exact Mass: 187.16863
• Monoisotopic Mass: 187.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 0.991
• Boiling Point: 333°C at 760 mmHg
• Flash Point: 155.2°C
• Refractive Index: 1.489
• PSA: 72.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides